Cas no 57495-14-4 (Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1))
57495-14-4 structure
Product Name:Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)
CAS No:57495-14-4
MF:C16H13NaO3
MW:276.262395620346
CID:372021
PubChem ID:23684815
Update Time:2025-04-19
Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1) Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)
- sodium 2-(3-benzoylphenyl)propionate
- sodium,2-(3-benzoylphenyl)propanoate
- 19583 RP sodium
- 19583RP-Na
- 2-(3-Benzoylphenyl)propionate sodium
- 3-Benzoyl-alpha-methyl-benzeneacetic acid sodium salt
- Benzeneacetic acid, 3-benzoyl-alpha-methyl-, sodium salt
- Ketoprofen sodium
- Sodium ketoprofen
- EINECS 260-770-0
- 2-(3-benzoylphenyl)propionic acid sodium salt
- SCHEMBL3042541
- KETOPROFEN SODIUM [WHO-DD]
- DTXSID00973028
- BDBM50224291
- sodium;2-(3-benzoylphenyl)propanoate
- Benzeneacetic acid, 3-benzoyl-.alpha.-methyl-, sodium salt
- CHEMBL341922
- 5R10M39KS7
- OAPDLBHLMVYMCW-UHFFFAOYSA-M
- Q27262762
- 57495-14-4
- Diractin
- sodium 3-benzoyl-alpha-methyl-phenylacetate
- SODIUM 2-(3-BENZOYLPHENYL)PROPANOATE
- UNII-5R10M39KS7
- D08103
- NS00086381
- Ketoprofen Sodium Salt
- BENZENEACETIC ACID, 3-BENZOYL-.ALPHA.-METHYL-, SODIUM SALT (1:1)
-
- Inchi: 1S/C16H14O3.Na/c1-11(16(18)19)13-8-5-9-14(10-13)15(17)12-6-3-2-4-7-12;/h2-11H,1H3,(H,18,19);/q;+1/p-1
- InChI Key: OAPDLBHLMVYMCW-UHFFFAOYSA-M
- SMILES: [Na+].[O-]C(C(C)C1C=CC=C(C(C2C=CC=CC=2)=O)C=1)=O
Computed Properties
- Exact Mass: 276.07629
- Monoisotopic Mass: 276.076
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 337
- Covalently-Bonded Unit Count: 2
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 57.2A^2
Experimental Properties
- Melting Point: 184 °C
- Boiling Point: 431.3°Cat760mmHg
- Flash Point: 228.8°C
- PSA: 57.2
Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1) Related Literature
-
Yi-Bin Ruan,Alexis Depauw,Isabelle Leray Org. Biomol. Chem., 2014,12, 4335-4341
-
Shivani Sharma,Chia-Ming Wu,Ranjit T. Koodali,N. Rajesh RSC Adv., 2016,6, 26668-26678
-
Jing Chen,Yu Shao,Danzhen Li J. Mater. Chem. A, 2017,5, 937-941
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
57495-14-4 (Benzeneacetic acid,3-benzoyl-a-methyl-, sodium salt (1:1)) Related Products
- 1219805-29-4(Ketoprofen-d)
- 22161-81-5(S-(+)-Ketoprofen)
- 22410-97-5(4-benzoyl-a-methyl-Benzeneacetic acid,)
- 159490-55-8(Ketoprofen-d)
- 22071-15-4(Ketoprofen)
- 56105-81-8((R)-(-)-Ketoprofen)
- 107257-20-5(rac-4’-Methyl Ketoprofen)
- 22161-86-0(ketoprofene)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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